Cas no 1021073-44-8 (4-Propyl-1,2,3-thiadiazole-5-carboxylic acid)
1021073-44-8 structure
Product Name:4-Propyl-1,2,3-thiadiazole-5-carboxylic acid
CAS No:1021073-44-8
MF:C6H8N2O2S
MW:172.204919815063
MDL:MFCD09864172
CID:1078134
PubChem ID:42065015
Update Time:2025-04-20
4-Propyl-1,2,3-thiadiazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Propyl-1,2,3-thiadiazole-5-carboxylic acid
- 4-Propyl-[1,2,3]thiadiazole-5-carboxylic acid
- AG-A-78094
- BB 0218391
- BB_SC-6419
- CTK6D5093
- MolPort-004-962-495
- STK656261
- SCHEMBL11538180
- F2165-0001
- BBL031594
- Z1198235088
- 1021073-44-8
- MFCD09864172
- DTXSID60654664
- AKOS000302646
- ALBB-028513
- 4-Propyl-1,2,3-thiadiazole-5-carboxylicacid
- EN300-86259
- 1,2,3-thiadiazole-5-carboxylic acid, 4-propyl-
- AT21848
- VS-10618
- 4-propylthiadiazole-5-carboxylic acid
-
- MDL： MFCD09864172
- Inchi： 1S/C6H8N2O2S/c1-2-3-4-5(6(9)10)11-8-7-4/h2-3H2,1H3,(H,9,10)
- InChI Key： OIEJOFLPFAPTEP-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=C(CCC)N=N1
Computed Properties
- Exact Mass: 172.03064868g/mol
- Monoisotopic Mass: 172.03064868g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 91.3Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 308.1±34.0 °C at 760 mmHg
- Flash Point: 140.1±25.7 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
4-Propyl-1,2,3-thiadiazole-5-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Propyl-1,2,3-thiadiazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 042398-2.5g |
4-Propyl-1,2,3-thiadiazole-5-carboxylic acid |
1021073-44-8 | 95% | 2.5g |
￡170.00 | 2022-03-01 | |
| Chemenu | CM276154-1g |
4-Propyl-1,2,3-thiadiazole-5-carboxylic acid |
1021073-44-8 | 95% | 1g |
$353 | 2021-08-18 | |
| Fluorochem | 042398-1g |
4-Propyl-1,2,3-thiadiazole-5-carboxylic acid |
1021073-44-8 | 95% | 1g |
￡85.00 | 2022-03-01 | |
| Chemenu | CM276154-1g |
4-Propyl-1,2,3-thiadiazole-5-carboxylic acid |
1021073-44-8 | 95% | 1g |
$78 | 2023-02-19 | |
| abcr | AB294417-1 g |
4-Propyl-1,2,3-thiadiazole-5-carboxylic acid, 95%; . |
1021073-44-8 | 95% | 1 g |
€203.50 | 2023-07-20 | |
| TRC | P838553-50mg |
4-Propyl-1,2,3-thiadiazole-5-carboxylic Acid |
1021073-44-8 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P838553-100mg |
4-Propyl-1,2,3-thiadiazole-5-carboxylic Acid |
1021073-44-8 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P838553-500mg |
4-Propyl-1,2,3-thiadiazole-5-carboxylic Acid |
1021073-44-8 | 500mg |
$ 115.00 | 2022-06-03 | ||
| Enamine | EN300-86259-0.05g |
4-propyl-1,2,3-thiadiazole-5-carboxylic acid |
1021073-44-8 | 95.0% | 0.05g |
$22.0 | 2025-02-21 | |
| Enamine | EN300-86259-0.1g |
4-propyl-1,2,3-thiadiazole-5-carboxylic acid |
1021073-44-8 | 95.0% | 0.1g |
$33.0 | 2025-02-21 |
4-Propyl-1,2,3-thiadiazole-5-carboxylic acid Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
1021073-44-8 (4-Propyl-1,2,3-thiadiazole-5-carboxylic acid) Related Products
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